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Executive Summary

The commercialization of Perovskite Solar Cells (PSCs) is currently bottlenecked by the high
cost and instability of the gold-standard hole transport material, Spiro-OMeTAD. The
Spiro[acridine-9,9'-xanthene] (SAX) and Spiro[fluorene-9,9'-xanthene] (SFX) architectures have
emerged as superior alternatives.

* Spiro-OMeTAD: Offers high efficiency (PCE >25%) but suffers from exorbitant synthesis
costs (

500/g) and morphological instability (low

).

o SFX/SAX Derivatives: Offer comparable power conversion efficiencies (19-22%) with a 30—
50x reduction in synthesis cost. The xanthene oxygen bridge enhances solubility and thermal
stability, making them ideal for scalable roll-to-roll processing.

Molecular Architecture & Synthesis Mechanics
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The fundamental difference lies in the "Spiro" core—the orthogonal connector that prevents
crystallization and ensures amorphous film formation.

Structural Analysis[2]

o Spiro-OMeTAD: Built on a Spiro-bifluorene (SBF) core.[2][3] It is highly symmetric but
requires a complex multi-step synthesis to create the spiro-linkage.

e SFX/SAX Core: Built on a Spiro-xanthene core.[4][5][6][7]
o SFX: Combines Fluorene and Xanthene.[8][9]

o SAX: Combines Acridine and Xanthene.[2][7][10][11][12][13] The inclusion of the Acridine
nitrogen (N-H or N-R) allows for additional functionalization and tuning of the HOMO
energy level, acting as a secondary electron donor.

Synthesis Efficiency (The Cost Driver)

The primary advantage of Xanthene-based cores is the "One-Pot" Synthesis.
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Figure 1:Comparative synthetic pathways. The SFX/SAX route avoids the sensitive Grignard
steps required for Spiro-OMeTAD, drastically reducing solvent waste and catalyst consumption.
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Physicochemical Properties Comparison

The following data contrasts Spiro-OMeTAD with SFX-MeOTAD (the most prominent derivative
of the xanthene class).

Feature Spiro-OMeTAD SFXISAX-MeOTAD Impact on Device

) o SFX is more rigid;
) ) Spiro[fluorene/acridine
Core Scaffold Spiro-bifluorene Oxygen atom
-xanthene] ) N
improves solubility.

SFX aligns well with
HOMO Level -5.22 eV -5.18 to -5.25 eV perovskite VB,

minimizing Voc loss.

Hole Mobility ( cm om SFX is 5x faster
(pristine), reducing
) Ns Ns charge recombination.
Higher
Glass Transition ( '
121°C 125°C - 145°C prevents film
) crystallization under

heat stress.

Xanthene core allows

B Good Excellent (Common o
Solubility processing in greener
(Chlorobenzene) solvents)
solvents.
) Critical for commercial
Cost (Lab Scale) High Low (~1/10th)

module fabrication.

Scientific Insight: The Acridine-Xanthene (SAX) core specifically introduces a "butterfly"
bending mode due to the spiro-center, which can enhance the Stokes shift, reducing self-
absorption losses compared to the more planar Spiro-OMeTAD.

Device Performance & Charge Transport[1][2][8][9]

In n-i-p Perovskite Solar Cells, the HTM must extract holes from the perovskite layer and block
electrons.
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Efficiency (PCE)[1][4]

o Spiro-OMeTAD: Routinely achieves 22-25% PCE. It relies heavily on dopants (Li-TFSI, tBP)
to oxidize the matrix and increase conductivity.

o SFX-MeOTAD: Achieves 19-22% PCE. While slightly lower in some champion devices, the
average efficiency is comparable. The slightly lower Fill Factor (FF) often observed in SFX
devices is attributed to interface contact resistance, which can be mitigated by molecular
engineering of the acridine nitrogen.

Stability (The "Burn-in" Problem)

Spiro-OMeTAD films are prone to crystallization at temperatures >85°C, leading to pinholes
and moisture ingress.

o SFX/SAX Advantage: The asymmetric xanthene core disrupts packing more effectively than
the symmetric bifluorene, maintaining a stable amorphous phase at higher temperatures
(85°C/85% RH damp heat tests).
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Hole Extraction Mechanism
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Figure 2:Charge extraction pathway. Both materials require oxidative doping (Li-TFSI) to
generate radical cations (polaron hopping mechanism). SFX derivatives often show higher
intrinsic hole mobility, potentially reducing dopant dependency.

Experimental Protocol: Fabrication &
Characterization
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Objective: Fabricate a high-efficiency HTM layer using SFX-MeOTAD (or Spiro-OMeTAD for
control) on a Triple Cation Perovskite.

Materials Preparation[8][9][10][15][16]

e HTM Solution: Dissolve 72.3 mg of Spiro-OMeTAD (or equimolar amount of SFX-MeOTAD)
in 1 mL Chlorobenzene.

o Additives (Crucial Step):
o Li-TFSI: 17.5 pL of stock solution (520 mg Li-TFSI in 1 mL Acetonitrile).
o tBP (4-tert-butylpyridine): 28.8 pL.
o (Optional for Stability)Co(lll) Complex: 8 uL (FK209).
Deposition (Spin Coating)[15]
o Substrate: Perovskite-coated FTO glass.

o Dynamic Dispense: Place substrate on spinner. Start rotation at 3000 rpm (Acceleration:
2000 rpm/s) for 30 seconds.

o Dispense: Drop 70 pL of the HTM solution onto the center of the spinning substrate exactly 2
seconds after ramp-up.

o Note: The "dynamic" dispense ensures uniform coverage for the highly soluble xanthene
derivatives.

o Oxidation: Store the films in a dry air desiccator (RH < 10%) for 12 hours (dark) before
electrode deposition. This "aging" step is vital for the Li-TFSI to oxidize the Spiro core.

Characterization: SCLC Mobility Measurement

To verify the superior mobility of SFX:
o Fabricate Hole-Only Devices: ITO / PEDOT:PSS / HTM / Au.

e Measure J-V curves in the dark.
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 Fit the data to the Mott-Gurney Law:

o Expectation: SFX-MeOTAD should show a current onset at lower voltages compared to
Spiro-OMeTAD, indicating higher mobility.
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